Silicon tetrachloride
Silicon tetrachloride
Silicon tetrachloride is a colorless, fuming liquid with a pungent odor. It is decomposed by water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue in the presence of moisture. It is used in smoke screens, to make various silicon containing chemicals, and in chemical analysis.
Brand Name:
Vulcanchem
CAS No.:
10026-04-7
VCID:
VC0154696
InChI:
InChI=1S/Cl4Si/c1-5(2,3)4
SMILES:
[Si](Cl)(Cl)(Cl)Cl
Molecular Formula:
SiCl4
Cl4Si
Cl4Si
Molecular Weight:
169.9 g/mol
Silicon tetrachloride
CAS No.: 10026-04-7
Main Products
VCID: VC0154696
Molecular Formula: SiCl4
Cl4Si
Molecular Weight: 169.9 g/mol
| CAS No. | 10026-04-7 |
|---|---|
| Product Name | Silicon tetrachloride |
| Molecular Formula | SiCl4 Cl4Si |
| Molecular Weight | 169.9 g/mol |
| IUPAC Name | tetrachlorosilane |
| Standard InChI | InChI=1S/Cl4Si/c1-5(2,3)4 |
| Standard InChIKey | FDNAPBUWERUEDA-UHFFFAOYSA-N |
| Impurities | Grades: Technical; 99.5%; CP (99.8%); semiconductor Low purity tetrachlorosilane used as a raw material in the production of fumed silica contains some trichlorosilane as well as methyltrichlorosilane. |
| SMILES | [Si](Cl)(Cl)(Cl)Cl |
| Canonical SMILES | [Si](Cl)(Cl)(Cl)Cl |
| Boiling Point | 135.7 °F at 760 mm Hg (USCG, 1999) 59 °C 57 °C |
| Colorform | Colorless, clear, mobile, fuming liquid |
| Density | 1.48 at 68 °F (USCG, 1999) 1.52 @ 0 °C/4 °C Relative density (water = 1): 1.48 |
| Melting Point | -94 °F (USCG, 1999) -70 °C -68 °C |
| Physical Description | Silicon tetrachloride is a colorless, fuming liquid with a pungent odor. It is decomposed by water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue in the presence of moisture. It is used in smoke screens, to make various silicon containing chemicals, and in chemical analysis. GasVapor; Liquid COLOURLESS CLEAR FUMING LIQUID WITH PUNGENT ODOUR. |
| Description | Silicon tetrachloride is a colorless, fuming liquid with a pungent odor. It is decomposed by water to hydrochloric acid with evolution of heat. It is corrosive to metals and tissue in the presence of moisture. It is used in smoke screens, to make various silicon containing chemicals, and in chemical analysis. |
| Solubility | Miscible with benzene, ether, chloroform, petroleum ether Miscible in all proportions with carbon tetrachloride, tin tetrachloride, titanium chloride, sulfur mono- & dichlorides Solubility in water: reaction |
| Synonyms | silicon tetrachloride tetrachlorosilane |
| Vapor Density | 7.59 g/l Relative vapor density (air = 1): 5.9 |
| Vapor Pressure | 236 mm Hg @ 25 °C /Calculated from experimentally derived coefficients/ Vapor pressure, kPa at 20 °C: 26 |
| PubChem Compound | 24816 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume